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Compound of Interest

D-Leucine ethyl ester
Compound Name:
hydrochloride

Cat. No.: B613196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D-Leucine ethyl
ester hydrochloride in water and common organic solvents. Due to the limited availability of
specific quantitative data in public literature, this document summarizes the available
qualitative information and presents a general experimental protocol for determining the
precise solubility in a laboratory setting.

Introduction

D-Leucine ethyl ester hydrochloride is a derivative of the essential amino acid D-leucine. It is
utilized as a building block in peptide synthesis and is of interest to researchers in drug
development and nutritional science. Understanding its solubility is critical for its effective use in
various experimental and formulation contexts. This guide aims to provide a foundational
understanding of its solubility characteristics.

Physicochemical Properties

A summary of the key physicochemical properties of D-Leucine ethyl ester hydrochloride is
presented in Table 1. These properties are essential for understanding its behavior in different
solvent systems.

Table 1: Physicochemical Properties of D-Leucine Ethyl Ester Hydrochloride
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Property Value Reference
Molecular Formula CsH17NO2-HCI [1]
Molecular Weight 195.7 g/mol [1]
Appearance White powder [1]
Melting Point 121 -127 °C [1]
_ _ [a]D25 =-18 + 2° (c=1in
Optical Rotation [1]
EtOH)

Solubility Data

While precise quantitative solubility data for D-Leucine ethyl ester hydrochloride is not
widely published, qualitative descriptions and information on analogous compounds provide
valuable insights. Table 2 summarizes the available qualitative solubility information. It is
important to note that the L-enantiomer, L-Leucine ethyl ester hydrochloride, is reported to be
soluble in water, and it is highly probable that the D-enantiomer exhibits similar solubility.

Table 2: Qualitative Solubility of D-Leucine Ethyl Ester Hydrochloride and its L-Enantiomer

Qualitative

Solvent . Compound Reference
Solubility
L-Leucine ethyl ester
Water Soluble ) [2]
hydrochloride

Allows for easy i
D-Leucine ethyl ester

Various Solvents incorporation into ) [1]
) hydrochloride
formulations
Soluble (based on L-Leucine ethyl ester
Ethanol o )
recrystallization) hydrochloride

Experimental Protocol for Solubility Determination
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For researchers requiring precise quantitative solubility data, the following general

experimental protocol can be employed. This method is based on the principle of creating a

saturated solution and then determining the concentration of the dissolved solute.

4.1. Materials

D-Leucine ethyl ester hydrochloride

Solvent of interest (e.g., water, ethanol, methanol, DMSO)

Vials with screw caps

Analytical balance

Magnetic stirrer and stir bars or a shaker bath
Temperature-controlled environment (e.g., incubator, water bath)
Centrifuge

Syringes and syringe filters (e.g., 0.22 um)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument (e.g., UV-Vis spectrophotometer, gravimetric analysis equipment)

4.2. Procedure

e Preparation of Supersaturated Solutions: Add an excess amount of D-Leucine ethyl ester
hydrochloride to a known volume of the solvent in a sealed vial. The excess solid should be
clearly visible.

Equilibration: Place the vials in a temperature-controlled shaker or on a magnetic stirrer at a
constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached. The solution should be continuously agitated.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
constant temperature to let the excess solid settle. Alternatively, centrifuge the vials to pellet
the undissolved solid.
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o Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

« Filtration: Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial
to remove any remaining suspended particles.

e Quantification: Determine the concentration of D-Leucine ethyl ester hydrochloride in the
filtered solution using a validated analytical method.

o HPLC Method: Dilute the filtered solution with a suitable mobile phase and analyze using
an HPLC system with a suitable detector (e.g., UV or ELSD). A calibration curve prepared
with known concentrations of the compound should be used for quantification.

o Gravimetric Method: Accurately weigh the filtered solution, then evaporate the solvent
under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried
solute is achieved. The solubility can then be calculated.

o Data Reporting: Express the solubility in appropriate units, such as mg/mL or g/100mL.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Caption: Experimental workflow for determining the solubility of a compound.
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Conclusion

While quantitative solubility data for D-Leucine ethyl ester hydrochloride is not readily
available in the public domain, qualitative information suggests its solubility in water and some
organic solvents. For applications requiring precise solubility values, the experimental protocol
outlined in this guide provides a robust framework for their determination. Researchers are
encouraged to perform their own solubility studies to obtain data specific to their experimental
conditions and solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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